Cas no 40991-36-4 (1,2-benzisoxazole-3-carboxylic acid ethyl ester)

• Product Name: 1,2-benzisoxazole-3-carboxylic acid ethyl ester
• CAS No: 40991-36-4
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 926441
• PubChem ID: 14177940
• Update Time: 2025-04-19

1,2-benzisoxazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-benzisoxazole-3-carboxylic acid ethyl ester
• 1,2-Benzisothiazol-3-carbonsaeure-ethylester
• 1,2-benzisothiazole-3-carboxamide
• 1,2-benzoxazole-3-carboxylic acid ethyl ester
• 1,2-Benzisoxazole-3-carboxylicacidethylester
• ethyl 1,2-benzoxazole-3-carboxylate
• 3-Ethoxycarbonyl-1,2-benzisoxazole
• ethyl benzo(d)isoxazole-3-carboxylate
• 57764-49-5
• AKOS006346723
• SCHEMBL1572943
• ethyl benzo[d]isoxazole-3-carboxylate
• Ethyl 1,2-Benzisoxazole-3-carboxylate
• 1,2-Benzisoxazole-3-carboxylic acid ethylester
• ethyl 1,2-benzoisoxazole-3-carboxylate
• MFCD06659787
• 40991-36-4
• AMY12243
• J-521243
• ethyl-1,2-benzisoxazole-3-carboxylate
• DS-0749
• 1,2-Benzisoxazole-3-carboxylic acid, ethyl ester
• E0731
• AB26307
• ethyl 3-benzisoxazolylcarboxylate
• CS-W006634
• IRTACBSCHHOIPA-UHFFFAOYSA-N
• A831585
• Ethyl benzisoxazole-3-carboxylate
• ethyl 1.2-benzoisoxazole-3-carboxylate
• DTXSID00557044

• Inchi： 1S/C10H9NO3/c1-2-13-10(12)9-7-5-3-4-6-8(7)14-11-9/h3-6H,2H2,1H3
• InChI Key： IRTACBSCHHOIPA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 2.00450

1,2-benzisoxazole-3-carboxylic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)